Cas no 51584-35-1 (Methanamine, N-(3,7-dihydro-3,7-dimethyl-6H-purin-6-ylidene)-)

Methanamine, N-(3,7-dihydro-3,7-dimethyl-6H-purin-6-ylidene)- structure
51584-35-1 structure
Product Name:Methanamine, N-(3,7-dihydro-3,7-dimethyl-6H-purin-6-ylidene)-
CAS No:51584-35-1
MF:C8H11N5
MW:177.206440210342
CID:361941
PubChem ID:71366086
Update Time:2025-04-19

Methanamine, N-(3,7-dihydro-3,7-dimethyl-6H-purin-6-ylidene)- Chemical and Physical Properties

Names and Identifiers

    • Methanamine, N-(3,7-dihydro-3,7-dimethyl-6H-purin-6-ylidene)-
    • N,3,7-trimethylpurin-6-imine
    • (6Z)-N,3,7-Trimethyl-3,7-dihydro-6H-purin-6-imine
    • 51584-35-1
    • DTXSID60789460
    • Inchi: 1S/C8H11N5/c1-9-7-6-8(11-5-12(6)2)13(3)4-10-7/h4-5H,1-3H3/b9-7-
    • InChI Key: SPKZQHOOXGUQAR-CLFYSBASSA-N
    • SMILES: N1(C)C=NC2=C1/C(=N/C)/N=CN2C

Computed Properties

  • Exact Mass: 177.10163
  • Monoisotopic Mass: 177.10144537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.78
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